Cas no 117783-75-2 (3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin)

• Product Name: 3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin
• CAS No: 117783-75-2
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 2075006
• PubChem ID: 14159730
• Update Time: 2025-04-21

3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin Chemical and Physical Properties

Names and Identifiers

• 3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin
• 7,4-dimethoxy-5,3'-dihydroxy-4'-phenylcoumarin
• 117783-75-2
• CHEMBL513547
• 5-hydroxy-4-(3-hydroxy-4-methoxyphenyl)-7-methoxychromen-2-one
• LMPK12100046
• 5,3'-Dihydroxy-7,4'-dimethoxy-4-phenylcoumarin

• Inchi： 1S/C17H14O6/c1-21-10-6-13(19)17-11(8-16(20)23-15(17)7-10)9-3-4-14(22-2)12(18)5-9/h3-8,18-19H,1-2H3
• InChI Key： XFJIBWUKHVUGHD-UHFFFAOYSA-N
• SMILES： COC1C=C2C(C(C3C=C(O)C(OC)=CC=3)=CC(O2)=O)=C(O)C=1

Computed Properties

• Exact Mass: 314.07903816Da
• Monoisotopic Mass: 314.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones
• Natural Products and Extracts Plant Extracts Plant based Exostema acuminatum